Cas no 2680761-99-1 (tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate)

• Product Name: tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate
• CAS No: 2680761-99-1
• MF: C₁₅H₁₅BrF₃N₃O₂
• MW: 406.197713136673
• CID: 5623371
• PubChem ID: 165932112
• Update Time: 2025-06-25

tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303458
• 2680761-99-1
• tert-butyl N-{4-[4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-yl]phenyl}carbamate
• tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate

• Inchi： 1S/C15H15BrF3N3O2/c1-14(2,3)24-13(23)20-9-4-6-10(7-5-9)22-8-11(16)12(21-22)15(17,18)19/h4-8H,1-3H3,(H,20,23)
• InChI Key： IPJXQXVDZNOIKL-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(C=1)C1C=CC(=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 405.02997g/mol
• Monoisotopic Mass: 405.02997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate

tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2680761-99-1, known as tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes a tert-butyl group, a pyrazole ring, and a trifluoromethyl substituent. The combination of these structural elements contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The presence of the pyrazole ring in this compound is particularly significant, as it is known to exhibit various bioactive properties. For instance, pyrazole-containing compounds have been reported to possess anti-inflammatory, antitumor, and antimicrobial activities. The bromine atom and trifluoromethyl group further enhance the compound's electronic properties, making it a promising candidate for further research in pharmacology.

The synthesis of tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve the desired product. The use of advanced catalysts and solvents has significantly improved the yield and purity of the compound, making it more accessible for experimental studies.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a precursor in the synthesis of more complex molecules makes it valuable in organic synthesis. Additionally, its electronic properties suggest that it could be used in the development of new materials for electronic devices or sensors. Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound under various conditions, providing deeper insights into its potential uses.

The trifluoromethyl group attached to the pyrazole ring plays a crucial role in determining the compound's reactivity and stability. This group introduces electron-withdrawing effects, which can influence the compound's interaction with biological systems. Studies have shown that such substituents can enhance the bioavailability and pharmacokinetic properties of drugs, making this compound a strong candidate for further exploration in medicinal chemistry.

Moreover, the bromine atom present in the structure adds another layer of complexity to this compound. Bromine is known to participate in various chemical reactions, including electrophilic substitution and elimination processes. This makes tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate versatile in its applications across different chemical transformations.

In conclusion, tert-butyl N-{4-4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate (CAS No. 2680761-99-1) is a fascinating compound with a rich structural composition and diverse potential applications. Its unique combination of functional groups makes it an intriguing subject for both academic research and industrial development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its practical implications.